(4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone

• IUPAC Name: (4-chlorophenyl)-[1-[(3-ethoxy-2-hydroxyphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C21H24ClNO3/c1-2-26-19-7-3-5-17(21(19)25)14-23-12-4-6-16(13-23)20(24)15-8-10-18(22)11-9-15/h3,5,7-11,16,25H,2,4,6,12-14H2,1H3
• InChI Key: QMHPKDVWTHFUTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)CN2CCCC(C2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClNO3
• Molecular Weight: 373.9 g/mol

Description

(4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone is a synthetic compound that has been studied for its potential use as a pharmaceutical drug. It is also known by the name of SCH 39166. This compound belongs to the class of arylalkylamines and has been found to have interesting properties that make it a potential candidate for further research.

Mechanism of Action

The mechanism of action of (4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone involves the inhibition of the reuptake of neurotransmitters in the brain. This leads to an increase in the concentration of dopamine, norepinephrine, and serotonin in the synaptic cleft. This, in turn, leads to an increase in the activation of postsynaptic receptors and an overall increase in neurotransmission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone are complex and depend on the dose and duration of treatment. It has been found to affect various neurotransmitter systems in the brain and to have an effect on the activity of certain enzymes. The physiological effects of this compound are still being studied, and more research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

The advantages of using (4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone in lab experiments include its ability to selectively inhibit the reuptake of certain neurotransmitters, its relatively low toxicity, and its potential use in the treatment of various diseases. The limitations of using this compound in lab experiments include its complex mechanism of action, the need for careful dosing and monitoring, and the need for further research to fully understand its effects.

Future Directions

There are several future directions for research on (4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone. These include:
1. Further studies on the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.
2. Studies on the potential use of this compound in the treatment of depression, anxiety, and other psychiatric disorders.
3. Studies on the potential use of this compound in the treatment of other diseases, such as Parkinson's disease and Alzheimer's disease.
4. Studies on the potential use of this compound in the development of new drugs with improved efficacy and fewer side effects.
Conclusion:
In conclusion, (4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone is a synthetic compound that has been studied for its potential use as a pharmaceutical drug. It has been found to have interesting properties that make it a potential candidate for further research. Its mechanism of action involves the inhibition of the reuptake of neurotransmitters in the brain, leading to an increase in neurotransmission. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of (4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone involves several steps. The first step involves the reaction of 4-chlorobenzaldehyde with ethyl 3-(dimethylamino)acrylate to form the corresponding α,β-unsaturated ketone. This is followed by the reaction of the ketone with piperidine and the reduction of the resulting iminium salt to form the final product.

Scientific Research Applications

(4-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone has been studied for its potential use in the treatment of various diseases. It has been found to have an inhibitory effect on the uptake of dopamine, norepinephrine, and serotonin in the brain. This makes it a potential candidate for the treatment of depression, anxiety, and other psychiatric disorders.